![molecular formula C19H13FN4O B2796693 N-[cyano(2-fluorophenyl)methyl]-2-phenylpyrimidine-5-carboxamide CAS No. 1355730-18-5](/img/structure/B2796693.png)
N-[cyano(2-fluorophenyl)methyl]-2-phenylpyrimidine-5-carboxamide
Overview
Description
N-[cyano(2-fluorophenyl)methyl]-2-phenylpyrimidine-5-carboxamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as GNF-2 and has been found to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of GNF-2 involves its ability to bind to and inhibit the activity of certain protein kinases. This inhibition can lead to changes in cell signaling pathways, which can have a variety of effects on cellular processes.
Biochemical and Physiological Effects:
GNF-2 has been found to have a variety of biochemical and physiological effects. These effects include the inhibition of certain protein kinases, changes in cell signaling pathways, and alterations in cellular processes such as proliferation and apoptosis.
Advantages and Limitations for Lab Experiments
One advantage of using GNF-2 in lab experiments is its ability to selectively inhibit certain protein kinases, which can allow researchers to study the specific effects of these enzymes on cellular processes. However, one limitation of using GNF-2 is its potential for off-target effects, which could lead to unintended consequences in experiments.
Future Directions
There are several potential future directions for research on GNF-2. One area of focus could be the development of more selective inhibitors of protein kinases, which could have implications for the development of new treatments for diseases such as cancer. Another area of research could involve the study of the effects of GNF-2 on other cellular processes, such as metabolism or immune function. Overall, GNF-2 has the potential to be a valuable tool for scientific research in a variety of fields.
Synthesis Methods
GNF-2 can be synthesized using a variety of methods, including the use of organic solvents and reagents. One common method involves the reaction of 2-fluorobenzyl cyanide with 2-phenylpyrimidine-5-carboxylic acid in the presence of a base catalyst.
Scientific Research Applications
GNF-2 has been studied for its potential use in a variety of scientific research applications. One area of research involves the study of protein kinases, which are enzymes that play a key role in cell signaling and regulation. GNF-2 has been found to inhibit the activity of certain protein kinases, which could have implications for the development of new treatments for diseases such as cancer.
properties
IUPAC Name |
N-[cyano-(2-fluorophenyl)methyl]-2-phenylpyrimidine-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13FN4O/c20-16-9-5-4-8-15(16)17(10-21)24-19(25)14-11-22-18(23-12-14)13-6-2-1-3-7-13/h1-9,11-12,17H,(H,24,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICAFOVAXTYTHFF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC=C(C=N2)C(=O)NC(C#N)C3=CC=CC=C3F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13FN4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[cyano(2-fluorophenyl)methyl]-2-phenylpyrimidine-5-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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